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Cat. No.: B13450013

Get Quote

Executive Summary
This technical guide provides a comprehensive overview of Metazachlor ethanesulfonic acid

(ESA) sodium salt, a primary and environmentally significant metabolite of the chloroacetamide

herbicide, metazachlor. This document is intended for researchers, environmental scientists,

and analytical chemists who require detailed information on the chemical identity,

physicochemical properties, environmental behavior, ecotoxicological profile, and analytical

determination of this compound. As a persistent and mobile molecule, Metazachlor ESA is

increasingly a focal point in environmental monitoring and water quality assessment. This guide

synthesizes current scientific knowledge to provide a robust resource for understanding and

investigating this important herbicide metabolite.

Chemical Identity and Physicochemical Properties
Metazachlor ESA sodium salt is the sulfonated transformation product of metazachlor. The

substitution of the chlorine atom with a sulfonic acid group, and its subsequent existence as a

sodium salt, dramatically increases its polarity and water solubility compared to the parent

compound.
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Chemical Identifiers
A clear understanding of the various identifiers for this compound is crucial for accurate

literature searching and regulatory compliance.

Identifier Value Source

IUPAC Name

sodium 2-((2,6-dimethylphenyl)

(1H-pyrazol-1-

ylmethyl)amino)-2-

oxoethanesulfonate

Generated from structure

CAS Number 1231710-68-1 [1][2][3]

Synonyms

Metazachlor ethanesulfonic

acid sodium salt, Metazachlor

Metabolite BH479-8 sodium

salt

[3][4]

Related CAS
172960-62-2 (for the acid form

or unlabelled sodium salt)
[4][5]

Molecular Formula C₁₄H₁₆N₃NaO₄S [1][3]

Molecular Weight 345.35 g/mol [3]

Physicochemical Properties
The physicochemical properties of Metazachlor ESA sodium salt govern its environmental

transport and fate. Notably, there is a lack of experimentally determined data for several key

properties of the solid material in publicly available literature, which presents a challenge for

comprehensive risk assessment.
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Property Value Remarks and Source

Appearance Solid [1]

Water Solubility

Expected to be high; a solution

in acetonitrile is described as

"completely soluble" in water.

The high polarity of the

sulfonate group suggests high

aqueous solubility.[2]

Melting Point No data available [1]

Boiling Point No data available [1]

Vapor Pressure No data available [1]

logKow (Octanol-Water

Partition Coefficient)

No data available for the

sodium salt. The parent acid

has a calculated XLogP3 of

0.8.

The low logKow of the acid

form indicates low potential for

bioaccumulation.[5]

Formation and Environmental Significance
Metazachlor ESA is not applied to the environment directly but is formed from the degradation

of the parent herbicide, metazachlor. Understanding this transformation is key to predicting its

occurrence in the environment.

Metabolic Pathway
Metazachlor is a selective, pre-emergence herbicide used to control grasses and broadleaf

weeds.[6] In soil and plants, it undergoes metabolic degradation. The primary pathway leading

to the formation of Metazachlor ESA involves the substitution of the chlorine atom with

glutathione, followed by a series of enzymatic cleavage and oxidation steps, ultimately resulting

in the formation of the ethanesulfonic acid metabolite.[6]
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Caption: Metabolic degradation of Metazachlor to its primary ESA and OA metabolites.

Environmental Fate and Transport
The chemical properties of Metazachlor ESA sodium salt dictate its behavior in the

environment, leading to its characterization as a persistent and mobile water contaminant.

Persistence
The parent compound, metazachlor, has a variable half-life in soil, ranging from approximately

13 to 78 days depending on soil type and environmental conditions.[7] The resulting ESA

metabolite is significantly more persistent. While specific half-life data for Metazachlor ESA is

limited, related studies on chloroacetamide metabolites suggest that it persists in the

environment for extended periods, leading to its detection in water bodies long after the

application of the parent herbicide.[8]

Mobility
The high water solubility and low octanol-water partition coefficient of Metazachlor ESA result in

weak adsorption to soil particles and high mobility in the soil column. This is quantified by the

soil organic carbon-water partitioning coefficient (Koc). While an experimental Koc value for

Metazachlor ESA is not readily available, a low value is inferred from its physicochemical

properties.[9] A low Koc indicates a low affinity for soil organic matter, meaning the compound

is more likely to remain in the soil water phase and be transported via leaching into
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groundwater or in runoff to surface waters.[9] This high mobility is the primary reason for its

frequent detection in water monitoring programs.[8]

Ecotoxicological Profile
Assessing the potential risk of Metazachlor ESA to non-target organisms is a critical component

of its environmental evaluation.

Aquatic Toxicity
A key finding is that the metabolites of metazachlor, including the ESA form, are significantly

less toxic to aquatic organisms than the parent compound. Studies have shown the toxicity of

Metazachlor ESA to be at least three orders of magnitude lower than that of metazachlor.

For context, the aquatic toxicity of the parent compound, metazachlor, is presented below:

Organism Endpoint Value (mg/L) Source

Salmo gairdneri

(Rainbow Trout)
96h LC₅₀ 4.0 [10]

Lepomis macrochirus

(Bluegill Sunfish)
96h LC₅₀ 15 [10]

Daphnia magna

(Water Flea)
48h EC₅₀ Moderately toxic [10]

Green Algae 96h EC₅₀ 1.63 [10]

While the acute toxicity of Metazachlor ESA is low, its persistence and potential for long-term

exposure in aquatic ecosystems warrant further investigation into potential chronic and

sublethal effects on sensitive species.

Analytical Methodology
The reliable detection and quantification of Metazachlor ESA sodium salt in environmental

matrices, particularly water, is essential for monitoring and regulatory purposes. The standard

and most widely accepted method is U.S. Environmental Protection Agency (EPA) Method 535.

[11][12][13]
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EPA Method 535: A Workflow Overview
This method utilizes solid-phase extraction (SPE) followed by liquid chromatography-tandem

mass spectrometry (LC-MS/MS) to achieve the low detection limits required for drinking water

analysis.[11][14]

Sample Preparation

Instrumental Analysis

250 mL Water Sample
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Elution
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Caption: Workflow for the analysis of Metazachlor ESA in water by EPA Method 535.
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Detailed Experimental Protocol (Based on EPA Method
535)
This protocol provides a step-by-step guide for the determination of Metazachlor ESA sodium

salt in drinking water.

1. Sample Preparation and Preservation:

Collect a 250 mL water sample in an amber glass bottle.

Preserve the sample by adding ammonium chloride to a final concentration of 100 mg/L to

dechlorinate the water.[13]

Store samples at ≤ 6°C and protect from light until extraction. Samples should be extracted

within 14 days of collection.[14]

2. Solid-Phase Extraction (SPE):

Use a solid-phase extraction cartridge containing 0.5 g of nonporous graphitized carbon.[13]

Condition the cartridge by passing 20 mL of 10 mM ammonium acetate in methanol, followed

by 30 mL of reagent water. Do not allow the cartridge to go dry.[11]

Pass the 250 mL water sample through the conditioned cartridge at a flow rate of 10-15

mL/min.[12]

After loading, rinse the cartridge with 5 mL of reagent water and dry it under vacuum for

approximately 3 minutes.[11]

3. Elution and Concentration:

Elute the analytes from the cartridge with 15 mL of 10 mM ammonium acetate in methanol,

collecting the eluate in a concentrator tube.[11]

Evaporate the eluate to dryness under a gentle stream of nitrogen in a water bath heated to

60-70°C.[12]

Reconstitute the residue in 1 mL of 5 mM aqueous ammonium acetate.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.organomation.com/hubfs/EPA%20Method%20535.pdf?hsLang=en
https://www.nemi.gov/methods/method_summary/11855/
https://www.organomation.com/hubfs/EPA%20Method%20535.pdf?hsLang=en
https://www.agilent.com/cs/library/applications/SI-A-1017.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://www.agilent.com/cs/library/applications/SI-A-1017.pdf
https://www.agilent.com/cs/library/applications/SI-A-1017.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://www.organomation.com/hubfs/EPA%20Method%20535.pdf?hsLang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add an internal standard (e.g., Butachlor ESA) and transfer the final extract to an

autosampler vial for analysis.[12]

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 5 mM aqueous ammonium acetate.

Mobile Phase B: Methanol.

Gradient: A suitable gradient program to separate Metazachlor ESA from other metabolites

and matrix interferences.

Injection Volume: 100 µL.[13]

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray Ionization in negative mode (ESI-).

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor at least two transitions for quantification and confirmation to

enhance selectivity and reduce the possibility of false positives.[12]

Conclusion
Metazachlor ESA sodium salt is a key environmental metabolite that serves as an important

indicator of the impact of metazachlor herbicide use on water resources. Its high persistence

and mobility lead to its widespread presence in groundwater and surface water. While

exhibiting significantly lower acute toxicity than its parent compound, its environmental

presence necessitates continued monitoring. The standardized analytical methodology

provided by EPA Method 535 offers a robust and sensitive approach for the quantification of

this compound, enabling accurate assessment of water quality and informing environmental

management strategies. Further research into the chronic ecotoxicological effects and the
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development of a comprehensive, publicly available dataset of its physicochemical properties

would greatly benefit future risk assessments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/MetazachlorESAsodiumsalt_Acetonitrile_1.htm
https://shop.reseachem.ch/pi/en/Reference-material/pesticide-metabolites/Metazachlor-ESA-sodium-salt.html
https://shop.reseachem.ch/pi/en/Reference-material/pesticide-metabolites/Metazachlor-ESA-sodium-salt.html
https://asca-berlin.de/catalog/pesticides-and-metabolites/metazachlor-metabolite-bh479-8-sodium-salt/
https://asca-berlin.de/catalog/pesticides-and-metabolites/metazachlor-metabolite-bh479-8-sodium-salt/
https://pubchem.ncbi.nlm.nih.gov/compound/metazachlor-ESA
https://pubchem.ncbi.nlm.nih.gov/compound/metazachlor-ESA
https://www.apvma.gov.au/sites/default/files/publication/26306-prs-butisan-herbicide.pdf
https://www.kpu.ca/sites/default/files/Mamy%20et%20al.%20-%202005%20-%20Environmental%20fate%20of%20herbicides%20trifluralin%2C%20meta.pdf
https://www.researchgate.net/figure/Concentrations-of-metazachlor-and-its-TP-M-ESA-and-M-OA-at-the-outlet-of-the-catchment-in_fig7_350848022
https://anrcatalog.ucanr.edu/pdf/8161.pdf
https://openknowledge.fao.org/server/api/core/bitstreams/821eac76-c6f4-4f1c-b5d6-78eaab6d7ed5/content
https://www.agilent.com/cs/library/applications/SI-A-1017.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://www.organomation.com/hubfs/EPA%20Method%20535.pdf?hsLang=en
https://www.nemi.gov/methods/method_summary/11855/
https://www.benchchem.com/product/b13450013/docs#an-in-depth-technical-guide-to-metazachlor-esa-sodium-salt
https://www.benchchem.com/product/b13450013/docs#an-in-depth-technical-guide-to-metazachlor-esa-sodium-salt
https://www.benchchem.com/product/b13450013/docs#an-in-depth-technical-guide-to-metazachlor-esa-sodium-salt
https://www.benchchem.com/product/b13450013/docs#an-in-depth-technical-guide-to-metazachlor-esa-sodium-salt
https://www.benchchem.com/product/b13450013?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

